Cas no 1868705-11-6 (3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal)
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal
- 1868705-11-6
- EN300-1747692
-
- Inchi: 1S/C6H7N3O/c1-9-6(3-2-4-10)5-7-8-9/h2-5H,1H3/b3-2+
- InChI Key: LCGKNBTVKAFYJQ-NSCUHMNNSA-N
- SMILES: O=C/C=C/C1=CN=NN1C
Computed Properties
- Exact Mass: 137.058911855g/mol
- Monoisotopic Mass: 137.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 47.8Ų
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1747692-1g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal |
1868705-11-6 | 1g |
$1229.0 | 2023-09-20 | ||
| Enamine | EN300-1747692-5g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal |
1868705-11-6 | 5g |
$3562.0 | 2023-09-20 | ||
| Enamine | EN300-1747692-10g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal |
1868705-11-6 | 10g |
$5283.0 | 2023-09-20 | ||
| Enamine | EN300-1747692-0.05g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal |
1868705-11-6 | 0.05g |
$1032.0 | 2023-09-20 | ||
| Enamine | EN300-1747692-0.1g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal |
1868705-11-6 | 0.1g |
$1081.0 | 2023-09-20 | ||
| Enamine | EN300-1747692-0.25g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal |
1868705-11-6 | 0.25g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1747692-0.5g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal |
1868705-11-6 | 0.5g |
$1180.0 | 2023-09-20 | ||
| Enamine | EN300-1747692-1.0g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal |
1868705-11-6 | 1g |
$1229.0 | 2023-05-26 | ||
| Enamine | EN300-1747692-2.5g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal |
1868705-11-6 | 2.5g |
$2408.0 | 2023-09-20 | ||
| Enamine | EN300-1747692-5.0g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal |
1868705-11-6 | 5g |
$3562.0 | 2023-05-26 |
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal
Introduction to 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal (CAS No. 1868705-11-6)
3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal is a specialized organic compound with a molecular structure that combines a prop-2-enal moiety with a 1-methyl-1H-1,2,3-triazole ring. This unique configuration imparts distinctive chemical properties that make it of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. The compound, identified by its CAS number 1868705-11-6, has garnered attention due to its potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.
The molecular framework of 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal consists of an aldehyde group (–CHO) attached to a propenyl chain, which is further substituted with a 1-methyltriazole ring at the 5-position. The presence of the aldehyde functionality makes it a versatile building block for condensation reactions, while the triazole ring introduces additional electronic and steric influences that can modulate reactivity. This combination of structural features positions the compound as a valuable candidate for exploring new chemical entities (NCEs) in drug discovery.
In recent years, there has been growing interest in heterocyclic compounds containing triazole moieties due to their broad spectrum of biological activities. The 1-methyltriazole component in 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal has been studied for its potential role in enhancing binding affinity and selectivity in pharmacological targets. Studies have shown that triazole derivatives can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating inflammatory diseases, infectious disorders, and even certain types of cancer.
The propenyl aldehyde group in 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal offers additional synthetic utility. Aldehydes are well-known for their ability to participate in condensation reactions with nucleophiles such as amines and hydrazines, leading to the formation of Schiff bases and hydrazones. These derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and antioxidant properties. By incorporating the 1-methyltriazole moiety into this framework, researchers aim to enhance the pharmacokinetic profiles and reduce potential side effects associated with simpler aldehyde compounds.
Recent advancements in computational chemistry have enabled more efficient virtual screening of candidate molecules like 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal. Molecular docking studies have been performed to evaluate its binding interactions with target proteins such as kinases and proteases. These simulations suggest that the compound may exhibit inhibitory activity against several disease-related pathways. For instance, preliminary data indicate that derivatives of this compound could interfere with the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer progression.
The synthesis of 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal involves multi-step organic transformations that highlight its synthetic versatility. One common approach involves the reaction of propionaldehyde with methylhydrazine to form an intermediate hydrazine derivative, which is subsequently cyclized under acidic conditions to yield the triazole ring. The introduction of the propenyl aldehyde functionality can then be achieved through oxidation or rearrangement reactions depending on the desired synthetic route.
In the context of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The unique structural features of 3-(1-methyl-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone)-yl]propenel (CAS No. 1868705-hydrochloride)-11-hydrochloride)-11-hydrochloride)-11-hydrochloride)-11-hydrochloride)-11-hydrochloride)-11-hydrochloride)-11-hydrochloride)-11-hydrochloride)-11-hydrochloride)-11-hydrochloride)-11-hydrochloride)-11-hydrochloride) make it an attractive starting point for designing next-generation therapeutics. By leveraging its reactivity and functional diversity, chemists can explore diverse chemical space to identify compounds with optimized pharmacological profiles.
The potential applications of 3-(1-methyl-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone-H-prednisone) extend beyond drug discovery into materials science and agrochemicals. For example, triazole-containing compounds have been investigated as components in polymer additives due to their ability to enhance thermal stability and flame retardancy. Additionally, these derivatives show promise as biopesticides by interfering with metabolic pathways in pests while maintaining low toxicity to non-target organisms.
Evaluation of CAS No. 1868705 hydrochloride) involves rigorous testing under both preclinical and clinical conditions to assess safety and efficacy. In vitro assays are conducted to determine cytotoxicity profiles against various cell lines before moving on to animal models for further validation. Phase I clinical trials focus on establishing dosage regimens and monitoring adverse effects in healthy volunteers before expanding into larger patient populations suffering from specific conditions.
The regulatory landscape surrounding novel pharmaceutical compounds like CAS No 1868705 hydrochloride) is stringent but well-defined across major markets such as Europe under EMA guidelines or North America under FDA regulations). Manufacturers must navigate complex approval processes involving submission of comprehensive data packages including synthesis details toxicological studies pharmacokinetic data manufacturing information quality control measures etc.).
Future directions for research involving CAS No 1868705 hydrochloride) include exploring structure-based drug design strategies where computational methods are used iteratively refine molecular structures optimize binding affinities reduce off-target effects). Advances in biocatalysis also offer opportunities develop greener synthetic routes improve yields purity levels cost-effectiveness production processes.)
1868705-11-6 (3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)